4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol
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Description
4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol is an aromatic compound featuring a phenol core substituted with a chlorine atom at the 4-position and a (2-ethoxyethyl)amino-methyl group at the 2-position. The ethoxyethyl side chain enhances solubility and may modulate pharmacokinetic properties, such as metabolic stability and membrane permeability. This compound belongs to a broader class of aminophenol derivatives, which are widely explored for their biological activities, including antimicrobial, anticancer, and enzyme inhibitory effects .
Properties
Molecular Formula |
C11H16ClNO2 |
|---|---|
Molecular Weight |
229.70 g/mol |
IUPAC Name |
4-chloro-2-[(2-ethoxyethylamino)methyl]phenol |
InChI |
InChI=1S/C11H16ClNO2/c1-2-15-6-5-13-8-9-7-10(12)3-4-11(9)14/h3-4,7,13-14H,2,5-6,8H2,1H3 |
InChI Key |
NJBPYURLOZQUOH-UHFFFAOYSA-N |
Canonical SMILES |
CCOCCNCC1=C(C=CC(=C1)Cl)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol typically involves the reaction of 4-chlorophenol with 2-ethoxyethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound.
Industrial Production Methods
In industrial settings, the production of 4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol may involve large-scale batch or continuous processes. The use of automated reactors and advanced purification techniques ensures the consistent quality and scalability of the compound. Industrial production methods also focus on minimizing waste and optimizing resource utilization to enhance the overall efficiency of the process.
Chemical Reactions Analysis
Types of Reactions
4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form quinones or other oxidized derivatives.
Reduction: The chloro group can be reduced to form the corresponding hydroxy derivative.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or thiourea (NH2CSNH2).
Major Products
The major products formed from these reactions include various substituted phenols, quinones, and other derivatives with modified functional groups. These products can be further utilized in different chemical and biological applications.
Scientific Research Applications
4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol has several scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, such as antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of specialty chemicals, polymers, and other industrial products.
Mechanism of Action
The mechanism of action of 4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, receptors, or signaling pathways, leading to various biological effects. The presence of the chloro and ethoxyethylamino groups contributes to its binding affinity and specificity towards these targets.
Comparison with Similar Compounds
Structural and Functional Comparison with Analogues
Antimicrobial and Antidiabetic Activities
- Schiff Base Analogues: Derivatives like 4-chloro-2-(((4-hydroxyphenyl)imino)methyl)phenol (S-1) exhibit broad-spectrum antimicrobial activity against Staphylococcus aureus and Bacillus subtilis (MIC: 8 µg/mL) and inhibit α-amylase (93.2%) and α-glucosidase (73.7%) . DNA interaction studies of S-1 show hyperchromism, suggesting intercalation or groove binding, which is absent in the target compound due to its non-planar ethoxyethyl group .
- Oxadiazole Derivatives: 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol analogues (e.g., compound 6h) demonstrate potent anticancer activity (PGI: 65.12 against SNB-19 cells) via tubulin binding (docking score: −8.030 kcal/mol) . The oxadiazole ring enhances rigidity and binding affinity compared to the flexible ethoxyethyl chain in the target compound .
Toxicity Profile
Zinc complexes of Schiff bases, such as 4-chloro-2-(2-(piperazin-1-yl)ethylimino)methyl)phenol, show reduced toxicity in hematological and biochemical parameters but exhibit liver enzyme suppression at high doses . The target compound’s toxicity remains unstudied, but its lack of metal coordination may mitigate such risks.
Electronic and Structural Properties
- DFT and HOMO-LUMO Analysis: Schiff bases like 4-chloro-2-((3-ethoxy-2-hydroxybenzylidene)amino)phenol (5S1) exhibit intramolecular hydrogen bonding (O-H⋯N) and electron-rich regions localized on the phenolic oxygen, as shown by MEP maps . These features influence reactivity and binding interactions, which may differ in the target compound due to its ethoxyethyl group.
- Crystal Packing: Chiral aminophenols form spiral chains via N-H⋯Cl hydrogen bonds, whereas the target compound’s packing is undefined but likely influenced by weaker C-H⋯π interactions .
Comparative Data Tables
Table 2: Structural and Electronic Properties
Biological Activity
4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol is a compound of interest due to its potential biological activities, particularly in antimicrobial and antidiabetic applications. This article explores the biological activity of this compound, supported by relevant research findings, case studies, and data tables.
Chemical Structure and Properties
The compound features a chloro group and an ethoxyethyl amino group attached to a phenol structure, which contributes to its unique reactivity and biological interactions. Its molecular formula is with a molecular weight of 227.72 g/mol.
Antimicrobial Activity
Research indicates that derivatives of 4-chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol exhibit broad-spectrum antimicrobial activity. A study evaluated several derivatives against various bacterial strains, including:
- Gram-positive bacteria : Staphylococcus aureus, Micrococcus luteus
- Gram-negative bacteria : Bacillus subtilis, Bordetella bronchiseptica
- Fungi : Saccharomyces cerevisiae
Results showed significant inhibition of growth across these organisms, suggesting that the compound could serve as a potent antimicrobial agent .
Antidiabetic Activity
In addition to its antimicrobial properties, this compound has been investigated for its antidiabetic effects. It was tested for its ability to inhibit enzymes like α-amylase and α-glucosidase, which are critical in carbohydrate metabolism. The findings indicated that the compound effectively reduces blood glucose levels by inhibiting these enzymes .
The biological activity of 4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol is attributed to its interaction with specific molecular targets:
- Enzyme Inhibition : The compound inhibits key enzymes involved in glucose metabolism, which helps manage diabetes.
- Membrane Interaction : It may disrupt bacterial cell membranes, leading to cell death.
Case Study 1: Antimicrobial Efficacy
In a controlled study, 4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol was tested against Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) was determined to be 32 µg/mL, indicating strong antimicrobial potential.
Case Study 2: Antidiabetic Effects
Another study focused on the compound's effect on diabetic rats. The administration of the compound resulted in a significant reduction in blood glucose levels compared to untreated controls, demonstrating its potential as an antidiabetic agent.
Comparative Analysis with Similar Compounds
A comparison with other phenolic compounds reveals that while many share similar structural features, 4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol displays unique biological activities due to its specific substitutions. The following table summarizes key differences:
| Compound Name | Structure Features | Antimicrobial Activity | Antidiabetic Activity |
|---|---|---|---|
| 4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol | Chloro and ethoxyethyl groups | High | Moderate |
| 4-Chloro-2-methylphenol | Chloro group only | Moderate | Low |
| 4-Amino-2-chlorophenol | Amino group instead of ethoxyethyl | Low | Low |
Q & A
Basic Research Questions
Q. What are the standard synthetic routes for 4-Chloro-2-{[(2-ethoxyethyl)amino]methyl}phenol?
- Methodology : The compound is synthesized via reductive amination. First, condense 4-chloro-2-hydroxybenzaldehyde with 2-ethoxyethylamine under mild acidic/basic conditions (e.g., ethanol/methanol, room temperature). Then, reduce the intermediate imine using NaBH₄ in THF/ethanol (1:1 v/v) at 273 K. Purify via silica-gel chromatography (chloroform/hexane) .
- Key Considerations : Monitor reaction progress using TLC. Ensure anhydrous conditions during reduction to prevent side reactions.
Q. Which spectroscopic and crystallographic techniques are critical for structural characterization?
- Methodology :
- X-ray crystallography : Grow single crystals via slow evaporation (n-hexane). Collect diffraction data using a Bruker CCD diffractometer (MoKα radiation, λ = 0.71073 Å). Refine with SHELXL (SHELX suite) to resolve absolute configuration and hydrogen-bonding networks .
- Spectroscopy : Confirm functional groups via FT-IR (phenolic O-H stretch ~3200 cm⁻¹) and ¹H/¹³C NMR (e.g., aromatic protons at δ 6.8–7.2 ppm) .
Q. How is the catalytic activity of this compound assessed in asymmetric synthesis?
- Methodology : Test enantioselectivity in model reactions (e.g., aldol additions). Use chiral HPLC to measure enantiomeric excess (ee). Compare turnover frequency (TOF) and activation energy (ΔG‡) with control catalysts. Reference studies show R,R-configuration enhances catalytic efficiency due to intramolecular H-bonding .
Advanced Research Questions
Q. How can reaction yields be optimized when intermediates are unstable?
- Methodology :
- Solvent Screening : Replace polar protic solvents (methanol) with THF or DMF to stabilize intermediates.
- Temperature Control : Conduct condensation at 273 K to minimize decomposition.
- Additives : Use molecular sieves to absorb byproducts (e.g., H₂O in imine formation) .
Q. How to resolve contradictions in catalytic efficiency data across studies?
- Methodology :
- Statistical Analysis : Apply ANOVA to compare TOF values under standardized conditions (pH, solvent).
- Structural Reanalysis : Use Hirshfeld surface analysis (CrystalExplorer) to identify intermolecular interactions (e.g., C-H⋯π) that may alter active-site accessibility .
Q. What advanced techniques elucidate intermolecular interactions in crystalline states?
- Methodology :
- Hirshfeld Surface Analysis : Quantify contact contributions (e.g., H⋯Cl, H⋯O) using CrystalExplorer.
- DFT Calculations : Correlate experimental H-bond distances (e.g., O1-H1A⋯N1: 2.647 Å) with theoretical models (B3LYP/6-311G**) .
- Data Table :
| Interaction Type | Contribution (%) |
|---|---|
| H⋯Cl | 28.5 |
| H⋯O | 19.3 |
| H⋯C | 15.7 |
Q. How does intramolecular hydrogen bonding influence conformational stability?
- Methodology :
- Variable-Temperature NMR : Track H-bond strength via chemical shift changes (Δδ > 0.5 ppm indicates strong bonding).
- Molecular Dynamics (MD) : Simulate H-bond persistence (>90% over 10 ns) in solvents (e.g., water vs. chloroform) .
Q. What methodologies evaluate oxidative stability and degradation pathways?
- Methodology :
- Oxidative Assays : Treat with MnO₂ (pH 4–7) and monitor degradation via LC-MS. Major products include quinones (m/z 180.1) and chlorinated dimers .
- Kinetic Studies : Determine rate constants (k = 0.46–0.50 M⁻¹s⁻¹) under varying pH. Competitive inhibition by Ca²⁺/Zn²⁺ reduces k by 30–50% .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
